Cas no 647845-28-1 (Azuleno[2,1-b]thiophene, 2,9-dibromo-)
647845-28-1 structure
Product Name:Azuleno[2,1-b]thiophene, 2,9-dibromo-
CAS No:647845-28-1
MF:C12H6Br2S
MW:342.049040317535
CID:416643
PubChem ID:12080351
Update Time:2025-04-19
Azuleno[2,1-b]thiophene, 2,9-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Azuleno[2,1-b]thiophene, 2,9-dibromo-
- 2,9-dibromoazuleno[2,1-b]thiophene
- 647845-28-1
- DTXSID60477214
-
- Inchi: 1S/C12H6Br2S/c13-10-6-9-7-4-2-1-3-5-8(7)11(14)12(9)15-10/h1-6H
- InChI Key: YLCWNEVUEMVQBZ-UHFFFAOYSA-N
- SMILES: BrC1C2=C(C=C(S2)Br)C2=CC=CC=CC2=1
Computed Properties
- Exact Mass: 339.85568
- Monoisotopic Mass: 339.85570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Azuleno[2,1-b]thiophene, 2,9-dibromo- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
647845-28-1 (Azuleno[2,1-b]thiophene, 2,9-dibromo-) Related Products
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